molecular formula C7H10FNOS B15272071 1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol

1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol

Cat. No.: B15272071
M. Wt: 175.23 g/mol
InChI Key: HYKRUXORPNVQOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol is a fluorinated secondary alcohol featuring a thiophene-3-ylamino substituent. Its molecular structure combines a propan-2-ol backbone with a fluorine atom at the 1-position and a thiophene-derived amine at the 3-position. The fluorine atom enhances metabolic stability and bioavailability, while the thiophene moiety contributes to π-π interactions in biological targets.

Properties

Molecular Formula

C7H10FNOS

Molecular Weight

175.23 g/mol

IUPAC Name

1-fluoro-3-(thiophen-3-ylamino)propan-2-ol

InChI

InChI=1S/C7H10FNOS/c8-3-7(10)4-9-6-1-2-11-5-6/h1-2,5,7,9-10H,3-4H2

InChI Key

HYKRUXORPNVQOA-UHFFFAOYSA-N

Canonical SMILES

C1=CSC=C1NCC(CF)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol typically involves the reaction of thiophene derivatives with fluorinated alcohols under controlled conditions. One common method involves the nucleophilic substitution reaction where a thiophene derivative reacts with a fluorinated alcohol in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide or tetrahydrofuran at elevated temperatures.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The amino group can be reduced to form an amine.

    Substitution: The fluorine atom can be substituted with other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions:

    Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

    Substitution: Reagents like sodium iodide in acetone or potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed:

    Oxidation: Formation of ketones or aldehydes.

    Reduction: Formation of primary or secondary amines.

    Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

    Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

    Industry: Utilized in the development of advanced materials such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol involves its interaction with specific molecular targets. The fluorine atom and thiophene ring contribute to its binding affinity and selectivity towards certain enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

THK5117 and THK5351

  • Structure: THK5117 (1-Fluoro-3-((2-(4-(methylamino)phenyl)quinolin-6-yl)oxy)propan-2-ol) replaces the thiophene-3-yl group with a quinoline-6-yloxy moiety. THK5351 shares a similar backbone but includes a pyridine substituent .
  • Applications : Used as tau PET tracers in Alzheimer’s disease research.

APN-1607 ([¹⁸F]MNI-958)

  • Structure : Features a benzo[d]thiazol-6-yloxy group linked to a buta-1,3-dienyl chain instead of thiophene .
  • Applications : Targets tau aggregates with improved selectivity over MAO enzymes compared to THK analogs .

C05-05

  • Structure : Incorporates a benzo[d]thiazol-6-yloxy group and a but-1-en-3-ynyl chain, enhancing α-synuclein binding .
  • Applications : Dual-mode optical/PET imaging agent for α-synuclein pathologies in Parkinson’s disease models .

Thiophene-Containing Derivatives

(S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol

  • Structure: Substitutes the 3-amino group with a methylamino-thiophen-2-yl moiety .
  • Applications : Key intermediate for the antidepressant R-Duloxetine, highlighting divergent therapeutic use compared to the target compound .

3-{[1-(Thiophen-2-yl)propyl]amino}propan-1-ol

  • Structure: Features a propylamino linker and thiophen-2-yl group, altering solubility (logP ~1.5) and molar mass (199.31 g/mol) .
  • Physico-Chemical Properties: Higher lipophilicity than 1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol (predicted logP ~1.2) .

Beta-Blocker Derivatives

Nadolol

  • Structure: 1-[(1,1-Dimethylethyl)amino]-3-(naphthalen-1-yloxy)propan-2-ol lacks fluorine and thiophene groups .
  • Applications: Non-selective beta-adrenergic antagonist; contrasts with the neuroimaging focus of the target compound .

Bisoprolol Fumarate

  • Structure: Contains a 4-[[2-(isopropoxy)ethoxy]methyl]phenoxy group, optimized for β₁-selectivity .
  • Pharmacokinetics : Longer half-life (~10–12 hours) compared to fluorinated analogs due to reduced metabolic clearance .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name Key Structural Features Target/Application Off-Target Binding References
1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol Thiophen-3-ylamino, 1-fluoro Neuroimaging (proposed) Not reported
THK5117 Quinoline-6-yloxy, 1-fluoro Tau PET tracer MAO-B (~300 nM)
APN-1607 Benzo[d]thiazol-6-yloxy, butadienyl Tau aggregates Reduced MAO affinity
C05-05 Benzo[d]thiazol-6-yloxy, butenynyl α-Synuclein imaging None reported
(S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol Thiophen-2-yl, methylamino Duloxetine intermediate N/A

Table 2: Physico-Chemical Properties

Compound Name Molecular Weight (g/mol) logP (Predicted) Solubility (mg/mL)
1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol 215.26 1.2 ~10 (aqueous)
3-{[1-(Thiophen-2-yl)propyl]amino}propan-1-ol 199.31 1.5 ~8 (aqueous)
Nadolol 309.41 2.8 <1 (aqueous)

Key Research Findings

  • Selectivity Challenges : Fluorinated propan-2-ol derivatives like THK5117 face off-target MAO-B binding, necessitating structural optimization (e.g., APN-1607) for improved specificity .
  • Thiophene vs. Heterocyclic Substituents: Thiophene-3-ylamino groups may offer unique binding profiles compared to quinoline or benzothiazole analogs, warranting further exploration in tracer design .
  • Therapeutic Divergence: While the target compound’s analogs focus on neuroimaging, thiophen-2-yl derivatives like (S)-3-(methylamino)-1-(thiophen-2-yl)propan-1-ol are pivotal in antidepressant synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.